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Introduction

Roridin H belongs to the trichothecene class of mycotoxins, which are sesquiterpenoid
secondary metabolites produced by various fungi.[1] These compounds exhibit a wide range of
biological activities, including potent cytotoxicity, making them of interest in drug development,
particularly in oncology. The complex macrocyclic structure of roridins necessitates powerful
analytical techniques for accurate structural elucidation and characterization. Nuclear Magnetic
Resonance (NMR) spectroscopy is the principal and most powerful technique for determining
the intricate three-dimensional structure and stereochemistry of trichothecenes like Roridin H.
[1] This application note provides a detailed overview and experimental protocols for the
structural analysis of Roridin H using a suite of one-dimensional (1D) and two-dimensional
(2D) NMR experiments.

The structural backbone of Roridin H, a macrocyclic trichothecene, presents a unique set of
challenges and opportunities for NMR analysis. Key structural features that can be identified
using NMR include the characteristic 12,13-epoxide ring, a common feature in all
trichothecenes, and the complex macrocyclic ester bridge. The analysis of scalar couplings (J-
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couplings) in tH NMR spectra provides critical information about the dihedral angles between
adjacent protons, helping to define the relative stereochemistry of the molecule. Furthermore,
through-space correlations observed in Nuclear Overhauser Effect (NOE) experiments are
instrumental in confirming the spatial proximity of protons, which is crucial for defining the
overall conformation of the macrocyclic ring.

Data Presentation: NMR Chemical Shift
Assignments for Roridin H

The following tables summarize the *H and 3C NMR chemical shift assignments for a
representative Roridin H analog, 8a-hydroxyroridin H, typically recorded in deuterated
chloroform (CDCIls). Chemical shifts (8) are reported in parts per million (ppm) relative to a
tetramethylsilane (TMS) internal standard.

Table 1: 1H NMR Data for a Roridin H Analog (8a-hydroxyroridin H) in CDCls
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Chemical Shift (o

Position Multiplicity J-coupling (Hz)
ppm)

2 5.78 d 55

3 4.15 d 55

4 3.85 br d 4.0

7 4.20 m

8 4.50 d 3.5

10 6.00 dd 8.5,5.0

11 3.90 d 5.0

13 3.05 d 4.0

13’ 2.80 d 4.0

14 0.85 S

15 3.75 d 12.0

15' 3.50 d 12.0

16 1.80 S

2' 5.90 d 16.0

3 7.20 m

4 6.15 m

5' 6.10 m

6' 4.80 m

7 2.50 m

7' 2.30 m

13 1.10 d 6.5

Data is representative and compiled from literature on closely related roridin analogs.
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Table 2: 13C NMR Data for a Roridin H Analog (8a-hydroxyroridin H) in CDCls
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Position Chemical Shift (6 ppm)
2 78.5
3 70.1
4 74.5
5 48.2
6 43.0
7 68.0
8 75.0
9 140.1
10 118.2
11 66.5
12 65.0
13 47.5
14 7.0
15 62.5
16 23.0
1 166.0
2' 121.0
3 145.0
4 128.0
5' 135.0
6' 70.5
7 35.0
1 165.5
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13 21.0

Data is representative and compiled from literature on closely related roridin analogs.

Experimental Protocols

Detailed methodologies for the key NMR experiments required for the structural elucidation of
Roridin H are provided below.

Sample Preparation

e Sample Purity: Ensure the Roridin H sample is of high purity (>95%), as impurities can
complicate spectral analysis. Purification can be achieved using techniques such as high-
performance liquid chromatography (HPLC).

o Solvent Selection: Dissolve 5-10 mg of purified Roridin H in approximately 0.6 mL of
deuterated chloroform (CDCIs). CDCls is a common choice for trichothecenes as it is a good
solvent for this class of compounds and its residual solvent peak does not typically overlap
with key resonances. Other deuterated solvents such as methanol-ds or acetone-de may be
used if solubility is an issue.

 Internal Standard: Add a small amount of tetramethylsilane (TMS) as an internal standard for
referencing the chemical shifts (& = 0.00 ppm for both *H and 13C).

e NMR Tube: Transfer the solution to a 5 mm high-resolution NMR tube.

NMR Data Acquisition

All NMR spectra should be acquired on a high-field NMR spectrometer (e.g., 400 MHz or
higher) equipped with a cryoprobe for enhanced sensitivity.

e Pulse Sequence: Standard single-pulse sequence.
e Spectral Width: 12-16 ppm.

e Acquisition Time: 2-3 seconds.
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e Relaxation Delay: 1-2 seconds.

e Number of Scans: 16-64, depending on the sample concentration.

e Temperature: 298 K.

e Pulse Sequence: Proton-decoupled single-pulse sequence (e.g., zgpg30).

e Spectral Width: 200-240 ppm.

e Acquisition Time: 1-2 seconds.

o Relaxation Delay: 2-5 seconds.

o Number of Scans: 1024-4096, due to the low natural abundance of 13C.

The COSY experiment is crucial for identifying proton-proton spin systems through scalar
couplings, typically over two to three bonds.

Pulse Sequence: Gradient-selected COSY (e.g., cosygpqf).

Spectral Width: 12-16 ppm in both dimensions.

Number of Increments: 256-512 in the indirect dimension (t1).

Number of Scans per Increment: 2-8.

Relaxation Delay: 1.5-2.0 seconds.

The HSQC experiment correlates protons directly to their attached carbons (one-bond tH-13C
correlation).

Pulse Sequence: Gradient-selected, sensitivity-enhanced HSQC (e.g., hsqcedetgpsisp2.3).

1H Spectral Width: 12-16 ppm.

13C Spectral Width: 180-200 ppm.

Number of Increments: 128-256 in the indirect dimension (t1).
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Number of Scans per Increment: 4-16.

Relaxation Delay: 1.5-2.0 seconds.

The HMBC experiment reveals correlations between protons and carbons over longer ranges

(typically 2-4 bonds), which is essential for connecting different spin systems and identifying

quaternary carbons.

Pulse Sequence: Gradient-selected HMBC (e.g., hmbcgplpndgf).

1H Spectral Width: 12-16 ppm.

13C Spectral Width: 200-220 ppm.

Number of Increments: 256-512 in the indirect dimension (t1).

Number of Scans per Increment: 8-32.

Relaxation Delay: 1.5-2.0 seconds.

Long-Range Coupling Delay: Optimized for a J-coupling of 8-10 Hz.

Data Processing and Analysis

Fourier Transformation: Apply Fourier transformation to the acquired free induction decays
(FIDs) to obtain the NMR spectra. For 2D data, this is performed in both dimensions.

Phasing and Baseline Correction: Carefully phase the spectra and apply baseline correction
to ensure accurate integration and peak picking.

Referencing: Reference the spectra to the TMS internal standard (0.00 ppm).

Peak Picking and Integration: Identify and integrate all peaks in the 1D spectra.

Correlation Analysis: Analyze the cross-peaks in the 2D spectra to establish connectivities.

Visualizations
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Caption: Workflow for the structural elucidation of Roridin H via NMR.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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